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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443

Technical Support Center: Ep300/CREBBP-IN-2

Welcome to the technical support center for Ep300/CREBBP-IN-2. This resource is designed
for researchers, scientists, and drug development professionals to provide guidance on the use
of this inhibitor and to troubleshoot common issues, with a particular focus on addressing
batch-to-batch variation.

Overview of Ep300/CREBBP-IN-2

Ep300/CREBBP-IN-2 is a potent and orally active small molecule inhibitor of the histone
acetyltransferases (HATs) p300 (also known as EP300 or KAT3B) and CREB-binding protein
(CREBBP or CBP or KAT3A).[1] These two proteins are highly homologous and act as
transcriptional co-activators, playing a crucial role in regulating gene expression by acetylating
histone and non-histone proteins. Dysregulation of p300 and CREBBP activity is implicated in
various diseases, particularly in cancer, making them important therapeutic targets.[2]

Mechanism of Action: Ep300/CREBBP-IN-2 exerts its inhibitory effect by competing with the
cofactor acetyl-CoA for the active site of the p300/CBP HAT domain. This prevents the transfer
of acetyl groups to lysine residues on substrate proteins, thereby modulating gene expression
programs controlled by these acetyltransferases.

Chemical Properties:
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Property Value

CAS Number 2259641-59-1
Molecular Formula C26H27F3N40a4
Molecular Weight 516.51 g/mol
ICso (p300) 0.052 uM

ICso (CREBBP) 0.148 pM

Source: AbMole BioScience[1]

Frequently Asked Questions (FAQs)

Q1: How should | store Ep300/CREBBP-IN-27?

Al: For long-term storage, the solid compound should be stored at -20°C. For short-term
storage, 4°C is acceptable. Once dissolved in a solvent, stock solutions should be stored at
-80°C for up to six months or -20°C for up to one month to minimize degradation. Avoid
repeated freeze-thaw cycles.

Q2: What is the recommended solvent for dissolving Ep300/CREBBP-IN-2?

A2: Dimethyl sulfoxide (DMSOQ) is the most common solvent for preparing stock solutions of
Ep300/CREBBP-IN-2. For cell-based assays, ensure the final concentration of DMSO in the
culture medium is low (typically <0.5%) to avoid solvent-induced toxicity.

Q3: What is the expected purity of a new batch of Ep300/CREBBP-IN-27?

A3: A high-quality batch of Ep300/CREBBP-IN-2 should have a purity of 298%, as determined
by methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic
Resonance (NMR) spectroscopy. Always refer to the Certificate of Analysis (CoA) provided by
the supplier for batch-specific purity information.

Q4: Can this inhibitor be used in animal studies?
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A4: Yes, Ep300/CREBBP-IN-2 is described as orally active, suggesting its suitability for in vivo
studies in animal models.[1] However, appropriate formulation and dosage will need to be
determined based on the specific animal model and experimental design.

Troubleshooting Guide
Issue 1: Inconsistent Results Between Batches

Q: We have observed a significant difference in the potency of two different batches of
Ep300/CREBBP-IN-2 in our cellular assays. How can we troubleshoot this?

A: Batch-to-batch variation is a common challenge with small molecule inhibitors. Here’s a
systematic approach to identify the cause:

» Review the Certificate of Analysis (CoA):

o Purity: Compare the purity of the two batches. A lower purity in one batch could mean a
higher concentration of inactive or even antagonistic impurities.

o Identity Confirmation: Ensure that the spectral data (e.g., tH-NMR, Mass Spectrometry) on
the CoA confirms the correct chemical structure.

o Residual Solvents: Check for significant differences in residual solvent content, which can
affect the accurate weighing of the compound.

e Perform Quality Control (QC) Checks:

o Analytical Chemistry: If possible, perform in-house analytical chemistry to confirm the
identity and purity of each batch. HPLC is a valuable tool for this.

o In Vitro Assay: Test both batches in a cell-free biochemical assay using recombinant p300
or CREBBP protein. This will determine if the observed difference is due to a direct effect
on the target enzyme or a more complex cellular effect.

o Evaluate Solubility and Stability:

o Solubility: Ensure both batches are fully dissolved. Incomplete dissolution can lead to a
lower effective concentration. Visually inspect the stock solution for any precipitate.
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o Stability: Consider the age of the stock solutions and how they have been stored. The
compound may degrade over time, especially if not stored properly. Prepare fresh stock
solutions from both batches and repeat the experiment.

Visualizing the Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological
Malignancies - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [addressing batch-to-batch variation of Ep300/CREBBP-
IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140443#addressing-batch-to-batch-variation-of-
ep300-crebbp-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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